Cas no 1806070-73-4 (2-Bromo-6-(trifluoromethyl)isonicotinamide)

• Product Name: 2-Bromo-6-(trifluoromethyl)isonicotinamide
• CAS No: 1806070-73-4
• MF: C₇H₄BrF₃N₂O
• MW: 269.018671035767
• CID: 4902165
• Update Time: 2025-06-12

2-Bromo-6-(trifluoromethyl)isonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(trifluoromethyl)isonicotinamide

• Inchi： 1S/C7H4BrF3N2O/c8-5-2-3(6(12)14)1-4(13-5)7(9,10)11/h1-2H,(H2,12,14)
• InChI Key： CNAHYFIJSKBIEV-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(N)=O)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 1.7
• Topological Polar Surface Area: 56

Additional information on 2-Bromo-6-(trifluoromethyl)isonicotinamide

Introduction to 2-Bromo-6-(trifluoromethyl)isonicotinamide (CAS No. 1806070-73-4)

2-Bromo-6-(trifluoromethyl)isonicotinamide, identified by the Chemical Abstracts Service Number (CAS No.) 1806070-73-4, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of isonicotinamide derivatives, which are well-known for their pharmacological properties and potential applications in the treatment of various diseases. The structural features of this molecule, particularly the presence of a bromine atom at the 2-position and a trifluoromethyl group at the 6-position of the isonicotinamide core, contribute to its unique chemical and biological properties, making it a valuable scaffold for further chemical modification and biological evaluation.

The synthesis of 2-Bromo-6-(trifluoromethyl)isonicotinamide involves a multi-step process that typically begins with the functionalization of an isonicotinic acid precursor. The introduction of the bromine atom at the 2-position is achieved through electrophilic aromatic substitution reactions, while the trifluoromethyl group is incorporated via cross-coupling reactions or direct fluorination techniques. These synthetic strategies highlight the compound's versatility and its suitability for further derivatization, enabling researchers to explore a wide range of structural analogs.

In recent years, there has been a growing interest in exploring the pharmacological potential of isonicotinamide derivatives due to their ability to interact with various biological targets. The bromine and trifluoromethyl substituents in 2-Bromo-6-(trifluoromethyl)isonicotinamide are particularly noteworthy, as they can modulate the electronic properties of the molecule, thereby influencing its binding affinity and selectivity towards biological receptors. This has led to several studies investigating its potential as an inhibitor or modulator of enzymes and receptors involved in metabolic pathways, inflammation, and cancer.

One of the most compelling aspects of 2-Bromo-6-(trifluoromethyl)isonicotinamide is its role as a key intermediate in the development of novel therapeutic agents. Researchers have leveraged its structural framework to design molecules with enhanced efficacy and reduced toxicity compared to existing drugs. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against bacterial infections by targeting enzymes such as nicotinamide adenine dinucleotide (NADH) dehydrogenase or other essential bacterial enzymes. The trifluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity, making it a desirable feature in drug design.

The bromine atom at the 2-position also plays a crucial role in the biological activity of 2-Bromo-6-(trifluoromethyl)isonicotinamide. It serves as a handle for further chemical modifications, allowing researchers to introduce additional functional groups that can enhance target specificity or improve pharmacokinetic properties. For example, palladium-catalyzed cross-coupling reactions can be employed to attach various aryl or heteroaryl groups to the brominated isonicotinamide core, generating novel compounds with tailored biological activities.

Recent advances in computational chemistry have further facilitated the exploration of 2-Bromo-6-(trifluoromethyl)isonicotinamide's pharmacological potential. Molecular modeling studies have been used to predict how this compound interacts with biological targets at an atomic level, providing insights into its mechanism of action and helping to guide future drug design efforts. These computational approaches complement experimental studies by allowing researchers to screen large libraries of derivatives efficiently and identify promising candidates for further investigation.

The therapeutic applications of 2-Bromo-6-(trifluoromethyl)isonicotinamide extend beyond infectious diseases. Emerging research suggests that it may have utility in treating neurological disorders by modulating neurotransmitter systems or by acting on specific receptors in the brain. The ability of this compound to cross the blood-brain barrier has also been explored, opening up possibilities for its use in central nervous system (CNS) drug development.

In conclusion, 2-Bromo-6-(trifluoromethyl)isonicotinamide (CAS No. 1806070-73-4) represents a significant advancement in medicinal chemistry due to its unique structural features and versatile synthetic accessibility. Its potential applications in treating infectious diseases, cancer, neurological disorders, and other conditions make it a compelling subject for further research and development. As our understanding of its pharmacological properties continues to grow, this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.